
impact of pH on Carbomer 934 gel formation and
stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3432583 Get Quote

Pusat Dukungan Teknis: Gel Carbomer 934
Selamat datang di pusat dukungan teknis kami untuk Carbomer 934. Panduan ini dirancang

untuk para peneliti, ilmuwan, dan profesional pengembangan obat, yang menyediakan

panduan pemecahan masalah dan jawaban atas pertanyaan yang sering diajukan terkait

dampak pH pada pembentukan dan stabilitas gel Carbomer 934.

Panduan Mengatasi Masalah
Tabel berikut menguraikan masalah umum yang mungkin dihadapi selama eksperimen dengan

gel Carbomer 934, kemungkinan penyebab yang terkait dengan pH, dan solusi yang

direkomendasikan.
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Masalah
Kemungkinan Penyebab
Terkait pH

Solusi yang
Direkomendasikan

Viskositas gel rendah atau

tidak ada pembentukan gel

pH dispersi terlalu rendah

(asam). Gugus asam

karboksilat dari Carbomer 934

tidak dinetralkan, mencegah

molekul polimer mengembang

dan membentuk jaringan gel.

[1][2][3]

Tambahkan agen penetral

(misalnya, trietanolamina

(TEA) atau natrium hidroksida

(NaOH)) secara bertahap

sambil terus diaduk untuk

meningkatkan pH ke rentang

optimal 6-8.[1] Pantau pH

secara cermat selama

penambahan.

Gel keruh atau buram

Netralisasi yang tidak merata

atau pH di luar rentang

optimal. pH yang terlalu tinggi

atau terlalu rendah dapat

menyebabkan presipitasi

polimer atau hidrasi yang tidak

sempurna.

Pastikan pengadukan yang

kuat dan merata selama

netralisasi untuk distribusi

agen penetral yang seragam.

[1] Sesuaikan pH secara

perlahan ke rentang target.

Jika kekeruhan tetap ada,

pertimbangkan untuk

menyiapkan kembali dispersi,

memastikan hidrasi polimer

yang lengkap sebelum

netralisasi.

Adanya gumpalan atau partikel

yang tidak larut dalam gel

Hidrasi polimer yang tidak

lengkap sebelum netralisasi.

Jika pH dinaikkan sebelum

semua partikel Carbomer 934

terhidrasi sepenuhnya, partikel

yang tidak terhidrasi dapat

menggumpal.[1][4]

Biarkan dispersi Carbomer 934

terhidrasi sepenuhnya

(misalnya, 2-24 jam) sebelum

menambahkan agen penetral

apa pun.[1] Saring bubuk

Carbomer 934 secara

perlahan ke dalam pusaran air

yang diaduk kuat untuk

mencegah pembentukan

gumpalan awal.[1]

Penurunan viskositas gel dari

waktu ke waktu

pH gel berada di tepi rentang

optimal atau terpapar kondisi

Optimalkan dan stabilkan pH

formulasi akhir dalam rentang
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(ketidakstabilan) pH ekstrem. Pergeseran pH

dari waktu ke waktu karena

interaksi dengan komponen

formulasi lain atau wadah

penyimpanan. Paparan sinar

UV juga dapat menurunkan

polimer.[5]

6-8. Gunakan sistem

penyangga yang sesuai jika

perlu. Simpan gel dalam

wadah kedap udara dan

terlindung dari cahaya.

Lakukan studi stabilitas pada

pH yang berbeda untuk

menentukan rentang optimal

untuk formulasi spesifik Anda.

Sifat alir yang tidak diinginkan

(misalnya, terlalu kental atau

terlalu encer)

pH tidak dioptimalkan untuk

viskositas target. Viskositas gel

Carbomer 934 sangat

bergantung pada pH.[1][6]

Sesuaikan pH secara hati-hati

untuk mencapai viskositas

yang diinginkan. Lihat tabel

data kuantitatif di bawah ini

untuk hubungan antara pH dan

viskositas.[7]

Pertanyaan yang Sering Diajukan (FAQ)
T: Berapa rentang pH optimal untuk pembentukan gel Carbomer 934?

J: Rentang pH optimal untuk pembentukan gel dengan Carbomer 934 biasanya antara 6 dan

8.[1] Dalam rentang ini, gugus asam karboksilat dari polimer dinetralkan, yang menyebabkan

tolakan elektrostatik antara rantai polimer yang bermuatan negatif. Tolakan ini menyebabkan

rantai polimer mengembang dan tidak menggulung, sehingga secara signifikan meningkatkan

viskositas dan membentuk gel.[1][2]

T: Agen penetral apa yang dapat saya gunakan untuk Carbomer 934, dan bagaimana cara

memilihnya?

J: Agen penetral yang umum digunakan termasuk basa anorganik seperti natrium hidroksida

(NaOH) dan kalium hidroksida (KOH), serta amina organik seperti trietanolamina (TEA).[1][8]

Pilihan agen penetral dapat bergantung pada persyaratan spesifik formulasi Anda, seperti

kompatibilitas dengan bahan lain dan profil ionik yang diinginkan. NaOH dan KOH adalah basa

kuat dan harus digunakan dalam bentuk encer untuk kontrol pH yang lebih baik. TEA adalah

basa yang lebih lemah dan sering digunakan dalam formulasi topikal.[9]
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T: Bagaimana cara menyiapkan dispersi Carbomer 934 dengan benar untuk mencegah

gumpalan?

J: Untuk mencegah pembentukan gumpalan, bubuk Carbomer 934 harus ditambahkan secara

perlahan dan hati-hati ke dalam pusaran air yang diaduk dengan kuat.[1] Metode ini

memastikan bahwa partikel terbasahi secara individual sebelum sempat menggumpal. Setelah

semua bubuk ditambahkan, lanjutkan pengadukan hingga dispersi yang seragam terbentuk.

Biarkan dispersi terhidrasi sepenuhnya untuk jangka waktu yang cukup (misalnya, 2-24 jam)

sebelum netralisasi.[1]

T: Apakah pH memengaruhi stabilitas gel Carbomer 934 dalam jangka panjang?

J: Ya, pH adalah faktor penting dalam stabilitas jangka panjang gel Carbomer 934. Menjaga

pH dalam rentang optimal 6-8 sangat penting.[10] Penyimpangan dari rentang ini dapat

menyebabkan penurunan viskositas dari waktu ke waktu. Selain itu, paparan sinar UV dapat

mendegradasi polimer, yang juga menyebabkan hilangnya viskositas.[5] Oleh karena itu,

disarankan untuk menyimpan gel dalam wadah kedap udara dan terlindung dari cahaya.

T: Dapatkah saya menyesuaikan pH gel setelah terbentuk?

J: Ya, pH gel dapat disesuaikan setelah pembentukan awal. Namun, penyesuaian harus

dilakukan secara bertahap dan dengan pengadukan yang lembut untuk memastikan

keseragaman dan menghindari geseran berlebihan pada gel, yang dapat merusak jaringan

polimer secara permanen dan mengurangi viskositas.[5]

Data Kuantitatif
Tabel 2: Viskositas Dispersi Air Carbomer 934 yang Dinetralkan

Tabel ini merangkum hubungan antara konsentrasi Carbomer 934, pH, dan viskositas yang

dihasilkan. Data ini memberikan titik referensi bagi para peneliti untuk memprediksi dan

mengoptimalkan reologi formulasi mereka.
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Konsentrasi (% b/b) pH Viskositas (cP)

0.2 7.3 - 7.8 2,050 - 5,450

0.5 7.3 - 7.8 30,500 - 39,400

Data bersumber dari spesifikasi produk khas untuk Carbomer 934 NF.[11]

Studi menunjukkan bahwa perilaku reologis gel Carbopol tidak berubah secara nyata dalam

rentang pH 5.0-8.0.[10][12] Peningkatan pH dalam berbagai konsentrasi gel karbopol

menunjukkan peningkatan viskositas, dengan viskositas tertinggi saat dinetralkan hingga pH 6.

[7]

Protokol Eksperimental
Berikut ini adalah metodologi terperinci untuk menyiapkan dan mengevaluasi dampak pH pada

gel Carbomer 934.

1. Persiapan Dispersi Carbomer 934

Timbang jumlah bubuk Carbomer 934 yang diinginkan (misalnya, untuk membuat gel 1%

b/b).

Ukur volume air murni yang sesuai dalam gelas kimia yang dilengkapi dengan batang

pengaduk magnet atau pengaduk atas.

Nyalakan pengaduk untuk membuat pusaran yang kuat.

Saring bubuk Carbomer 934 secara perlahan dan bertahap ke dalam pusaran untuk

memastikan pembasahan partikel yang tepat dan meminimalkan penggumpalan.[1]

Lanjutkan pengadukan hingga semua bubuk terdispersi.

Tutup gelas kimia dan biarkan dispersi terhidrasi selama minimal 2 jam, atau idealnya

semalaman, untuk memastikan hidrasi polimer yang lengkap.[1]

2. Netralisasi dan Pembentukan Gel
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Tempatkan dispersi terhidrasi pada pengaduk magnetik dengan pengadukan sedang.

Siapkan larutan encer dari agen penetral yang dipilih (misalnya, larutan NaOH 10% atau

larutan TEA 10%).

Pantau pH dispersi secara terus-menerus menggunakan pH meter yang telah dikalibrasi.

Tambahkan larutan agen penetral setetes demi setetes ke dalam dispersi sambil diaduk.[1]

Amati peningkatan viskositas saat pH mendekati 6.[1]

Lanjutkan penambahan agen penetral secara hati-hati hingga pH yang diinginkan (misalnya,

6.0, 6.5, 7.0, 7.5, 8.0) tercapai.

Setelah pH yang diinginkan tercapai, hentikan penambahan agen penetral dan lanjutkan

pengadukan selama 15-30 menit untuk memastikan keseragaman.

3. Pengukuran Viskositas

Ukur viskositas gel yang telah disiapkan menggunakan viskometer rotasi (misalnya, tipe

Brookfield) pada suhu yang terkontrol (misalnya, 25°C).[1]

Pilih spindel dan kecepatan rotasi yang sesuai berdasarkan perkiraan viskositas gel.

Biarkan pembacaan viskositas stabil sebelum mencatat nilainya.

Lakukan pengukuran untuk setiap gel yang disiapkan pada pH yang berbeda.

Visualisasi

Dispersi Asam (pH Rendah)
Proses Netralisasi Gel yang Dinetralkan (pH Optimal 6-8)

Molekul Carbomer 934
(Tergulung Rapat)

Penambahan
Agen Penetral

(mis. TEA, NaOH)

  pH meningkat  
Rantai Polimer

Tidak Menggulung
(Tolakan Elektrostatik)

  Ionisasigugus
karboksilat   Pembentukan

Jaringan Gel
(Peningkatan Viskositas)

  Pemerangkapan
air  
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Click to download full resolution via product page

Caption: Mekanisme pembentukan gel Carbomer 934 yang bergantung pada pH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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